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Compound of Interest

Compound Name: benzene-1,4-diol

Cat. No.: B12442567

Benzene-1,4-diol, commonly known as hydroquinone, is a chemical compound that requires
meticulous handling and disposal due to its hazardous properties. As a substance classified as
environmentally hazardous and very toxic to aquatic life with long-lasting effects, it is imperative
that researchers, scientists, and drug development professionals adhere to strict disposal
protocols to ensure laboratory safety and environmental protection.[1][2][3] Improper disposal,
such as discarding it down the drain or with regular solid waste, is prohibited.[1]

This guide provides a comprehensive, step-by-step procedure for the safe management and
disposal of benzene-1,4-diol waste in a laboratory setting.

Essential Safety and Regulatory Data

Adherence to safety regulations is critical when handling benzene-1,4-diol. The following table
summarizes key quantitative data for hydroquinone.
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Data Point Value Reference

EPA Reportable Quantity (RQ) 100 lbs (45.4 kg) [1]

OSHA Permissible Exposure 2 mg/m3 (8-hour time-weighted o

Limit (PEL) average)

Oral LD50 (Rat) 302 mg/kg [1]
Water Solubility 71g/lat25°C [4]
Partition Coefficient (log Pow) 0.59 [2]

Step-by-Step Disposal Protocol

The proper disposal of benzene-1,4-diol is a systematic process designed to minimize risk to
personnel and the environment. All handling and disposal steps should be performed while
wearing appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat, within a well-ventilated area or under a chemical fume hood.[1]

Step 1: Waste Identification and Segregation

« |dentify All Waste Streams: Clearly identify all waste containing benzene-1,4-diol. This
includes:

o Unused or expired pure product.
o Solutions containing benzene-1,4-diol.

o Contaminated materials such as weighing boats, gloves, paper towels, and spill cleanup
debris.[1]

o Segregate Waste: Do not mix benzene-1,4-diol waste with other chemical or non-hazardous
waste streams.[1] Keep it in a designated accumulation area, separate from incompatible
materials, particularly strong oxidizing agents and sodium hydroxide.[5]

Step 2: Waste Containment and Labeling

Proper containment is crucial to prevent leaks and ensure safe handling.
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e Solid Waste:

o Place pure solid benzene-1,4-diol and contaminated disposable materials (e.g., gloves,
wipes) into a sealable, chemically resistant container.[1]

o The container must be durable and leak-proof.
e Liquid Waste:

o Collect all solutions containing benzene-1,4-diol in a sealed, leak-proof, and chemically
compatible container.[1]

o Ensure the container has a secure screw-top cap.
e Labeling:
o Clearly label all waste containers as "Hazardous Waste."[1][6]

o The label must include the full chemical name, "Benzene-1,4-Diol" or "Hydroquinone," the
approximate concentration if in solution, and the date of accumulation.[1][6]

Step 3: Secure Storage

o Store the sealed hazardous waste containers in a designated, secure area that is well-
ventilated.[1]

e This storage area should have secondary containment to control any potential leaks or spills.

[1]

» Store containers away from heat, sources of ignition, and incompatible chemicals.[4]

Step 4: Arranging for Disposal

o Contact EHS: Do not attempt to treat or neutralize benzene-1,4-diol waste in the lab. The
standard and required procedure is to contact your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for
pickup and proper disposal.[1][5] The recommended disposal method is high-temperature
incineration, which is performed by specialized facilities.[7]
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o Documentation: Complete all necessary hazardous waste disposal forms and documentation
as required by your institution and local regulations.[1] Maintain a record of the waste
generated and its disposal.

Step 5: Decontamination

o Work Area: After handling benzene-1,4-diol, thoroughly decontaminate the work surface
(e.g., fume hood, benchtop) with an appropriate cleaning agent. Collect all cleaning materials
(wipes, absorbents) as hazardous waste.[1]

» Reusable Equipment: Decontaminate all reusable equipment, such as glassware, according
to your laboratory's standard operating procedures for hazardous materials.

Disposal Workflow Diagram

The following flowchart illustrates the decision-making process for the proper disposal of
benzene-1,4-diol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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